Cas no 1091462-41-7 (2-[1-(4-fluorophenyl)cyclopropanecarbonyl]-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-[1-(4-fluorophenyl)cyclopropanecarbonyl]-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1091462-41-7
• MF: C₁₉H₁₈FNO
• MW: 295.35072851181
• CID: 6563817
• Update Time: 2025-10-24

2-[1-(4-fluorophenyl)cyclopropanecarbonyl]-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-fluorophenyl)cyclopropanecarbonyl]-1,2,3,4-tetrahydroisoquinoline
• 3,4-dihydro-1H-isoquinolin-2-yl-[1-(4-fluorophenyl)cyclopropyl]methanone

• Inchi： 1S/C19H18FNO/c20-17-7-5-16(6-8-17)19(10-11-19)18(22)21-12-9-14-3-1-2-4-15(14)13-21/h1-8H,9-13H2
• InChI Key： TYMWWMOMIGUTEG-UHFFFAOYSA-N
• SMILES： C(N1CCC2=C(C1)C=CC=C2)(C1(C2=CC=C(F)C=C2)CC1)=O

Additional information on 2-[1-(4-fluorophenyl)cyclopropanecarbonyl]-1,2,3,4-tetrahydroisoquinoline

Professional Introduction to Compound with CAS No. 1091462-41-7 and Product Name: 2-[1-(4-fluorophenyl)cyclopropanecarbonyl]-1,2,3,4-tetrahydroisoquinoline

The compound identified by the CAS number 1091462-41-7 and the product name 2-[1-(4-fluorophenyl)cyclopropanecarbonyl]-1,2,3,4-tetrahydroisoquinoline represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the tetrahydroisoquinoline class, a scaffold that has garnered considerable attention due to its biological activity and potential therapeutic applications. The structural features of this compound, particularly the presence of a 4-fluorophenyl substituent and a cyclopropanecarbonyl group, contribute to its unique chemical properties and biological interactions.

In recent years, the pharmaceutical industry has seen a surge in the development of novel tetrahydroisoquinoline derivatives due to their demonstrated efficacy in various pharmacological contexts. The 4-fluorophenyl moiety is known to enhance binding affinity and metabolic stability, making it a valuable component in drug design. Furthermore, the cyclopropanecarbonyl group introduces rigidity to the molecular structure, which can improve pharmacokinetic profiles. These attributes have positioned compounds like 2-[1-(4-fluorophenyl)cyclopropanecarbonyl]-1,2,3,4-tetrahydroisoquinoline as promising candidates for further investigation.

Recent studies have highlighted the potential of tetrahydroisoquinoline derivatives in addressing neurological disorders. The structural similarity of these compounds to natural alkaloids found in certain plants suggests that they may interact with similar biological targets. For instance, research has indicated that tetrahydroisoquinolines can modulate neurotransmitter systems involved in conditions such as depression and Parkinson's disease. The specific modifications present in 2-[1-(4-fluorophenyl)cyclopropanecarbonyl]-1,2,3,4-tetrahydroisoquinoline may enhance its ability to interact with these targets while minimizing off-target effects.

The synthesis of this compound involves sophisticated organic chemistry techniques that require careful optimization to achieve high yields and purity. The introduction of the cyclopropanecarbonyl group necessitates precise control over reaction conditions to prevent unwanted side products. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and palladium-mediated couplings, have been employed to streamline the synthetic route. These approaches not only improve efficiency but also enhance scalability for potential industrial applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. The 4-fluorophenyl substituent is predicted to form critical hydrogen bonds and hydrophobic interactions with receptor sites, while the cyclopropanecarbonyl group provides additional spatial constraints that optimize binding geometry. These insights have guided medicinal chemists in designing analogs with improved pharmacological properties.

The pharmacological profile of 2-[1-(4-fluorophenyl)cyclopropanecarbonyl]-1,2,3,4-tetrahydroisoquinoline is currently under investigation in preclinical studies. Initial findings suggest that it exhibits potent activity against certain enzymes and receptors relevant to neurological disorders. The presence of the fluoro atom enhances lipophilicity and metabolic stability, which are critical factors for drug bioavailability. Additionally, the rigidified structure due to the cyclopropanecarbonyl moiety may contribute to sustained receptor engagement.

In conclusion, compounds like 1091462-41-7 (CAS No.) and its derivative 2-[1-(4-fluorophenyl)cyclopropanecarbonyl]-1,2,3,4-tetrahydroisoquinoline represent a significant stride forward in pharmaceutical innovation. Their unique structural features and demonstrated biological activity make them attractive candidates for further development. Ongoing research aims to elucidate their mechanisms of action and explore their therapeutic potential in various diseases. As our understanding of these molecules continues to grow, so too does the promise they hold for addressing unmet medical needs.